Cas no 1785282-24-7 (5-(oxan-3-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(oxan-3-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1785282-24-7
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6166526
• PubChem ID: 105450473
• Update Time: 2025-11-04

5-(oxan-3-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(oxan-3-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1783689
• 1785282-24-7

• Inchi： 1S/C9H11NO4/c11-9(12)7-4-10-14-8(7)6-2-1-3-13-5-6/h4,6H,1-3,5H2,(H,11,12)
• InChI Key： MVXXCAWJERGOKH-UHFFFAOYSA-N
• SMILES： O1CCCC(C2=C(C(=O)O)C=NO2)C1

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.6Ų

Additional information on 5-(oxan-3-yl)-1,2-oxazole-4-carboxylic acid

5-(Oxan-3-yl)-1,2-oxazole-4-carboxylic Acid: A Comprehensive Overview

The compound 5-(oxan-3-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 1785282-24-7) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the oxan ring (a six-membered ether ring) at the 5-position of the oxazole core introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-(oxan-3-yl)-1,2-oxazole-4-carboxylic acid typically involves multi-step reactions, often starting from readily available starting materials such as aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. For instance, researchers have employed transition metal catalysts to facilitate the formation of the oxazole ring under mild conditions, which is a critical step in constructing this compound.

One of the most notable properties of 5-(oxan-3-yl)-1,2-oxazole-4-carboxylic acid is its ability to act as a versatile building block in organic synthesis. The carboxylic acid group at the 4-position of the oxazole ring allows for easy functionalization through esterification or amidation reactions. This feature has been exploited in the development of novel materials, including polymers and coordination polymers, which exhibit enhanced mechanical and thermal stability.

Recent studies have also highlighted the potential of 5-(oxan-3-yl)-1,2-oxazole-4-carboxylic acid in drug discovery. The molecule's ability to form hydrogen bonds due to its oxygen-rich structure makes it an attractive candidate for designing bioactive compounds. For example, researchers have investigated its role as a ligand in metalloenzyme inhibitors, where it demonstrates promising activity against certain proteases. These findings underscore its potential in the pharmaceutical industry.

In terms of physical properties, 5-(oxan-3-yl)-1,2-oxazole-4-carboxylic acid exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various solution-based reactions and analytical techniques. Additionally, the compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential application in optoelectronic materials.

The environmental impact of 5-(oxan-3-yl)-1,2-oxazole-4-carboxylic acid has also been a topic of recent research. Studies have shown that it degrades relatively quickly under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. This information is crucial for industries that handle or produce this compound on a large scale.

In conclusion, 5-(oxan-3-yl)-1,2-oe carboxylic acid (CAS No. 1785282-CAS No: 1785282-CAS No: 178528) is a multifaceted compound with applications spanning organic synthesis, materials science, and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across various disciplines.